Cas no 56595-00-7 (1-cyclopropyl-2-phenylethan-1-amine)

• Product Name: 1-cyclopropyl-2-phenylethan-1-amine
• CAS No: 56595-00-7
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 945597
• PubChem ID: 22211584
• Update Time: 2025-10-29

1-cyclopropyl-2-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, -alpha--cyclopropyl-
• 1-Cyclopropyl-2-phenyl-ethylamin
• 1-cyclopropyl-2-phenylethan-1-amine
• 1-Cyclopropyl-2-phenylethanamine

• Inchi： 1S/C11H15N/c12-11(10-6-7-10)8-9-4-2-1-3-5-9/h1-5,10-11H,6-8,12H2
• InChI Key： KWHUZILRMHTFDD-UHFFFAOYSA-N
• SMILES： NC(CC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-cyclopropyl-2-phenylethan-1-amine

1-Cyclopropyl-2-phenylethan-1-amine: A Comprehensive Overview

1-Cyclopropyl-2-phenylethan-1-amine (CAS No. 56595-00-7) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and application. This compound, also referred to as cyclopropylphenethylamine, is characterized by its cyclopropane ring and phenethylamine backbone, making it a valuable molecule in the realms of pharmacology, materials science, and organic synthesis. Recent advancements in synthetic chemistry and computational modeling have further elucidated its properties, paving the way for innovative applications.

The molecular structure of 1-cyclopropyl-2-phenylethan-1-amine is defined by a cyclopropane ring attached to a phenethylamine group, which consists of a benzene ring connected to an ethylamine chain. This configuration imparts the compound with distinctive electronic and steric properties. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. Conversely, the phenethylamine group contributes aromaticity and potential for hydrogen bonding, making it a promising candidate for drug design.

Recent studies have focused on the synthesis and characterization of 1-cyclopropyl-2-phenylethan-1-amine, employing advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the efficiency of production but also enabled the exploration of its structural analogs. For instance, researchers have investigated the impact of substituents on the cyclopropane ring and phenethylamine group, revealing insights into their effects on solubility, bioavailability, and pharmacokinetics.

In terms of applications, 1-cyclopropyl-2-phenylethan-1-amine has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including receptors and enzymes, making it a potential lead compound for drug discovery. Recent research has highlighted its activity in modulating neurotransmitter systems, particularly dopamine and serotonin pathways, suggesting its potential in treating neurological disorders such as depression and anxiety.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable amide bonds makes it a valuable building block for constructing polymeric materials with tailored properties. For example, studies have demonstrated its use in synthesizing stimuli-responsive polymers that exhibit reversible changes in response to environmental cues such as temperature or pH levels.

The environmental impact and toxicity profile of 1-cyclopropyl-2-phenylethan-1-amines have also been subjects of recent investigation. Researchers have evaluated its biodegradation pathways and potential ecotoxicological effects, providing valuable data for risk assessment and sustainable chemical design. These studies underscore the importance of understanding the environmental fate of such compounds to ensure their safe utilization.

In conclusion, 1-cyclopropyl-2-phenylethan-amines (CAS No. 56595-) represent a fascinating class of compounds with diverse applications across multiple disciplines. Ongoing research continues to unravel their properties and expand their utility, positioning them as key players in future advancements in chemistry and related fields.